2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(8-ethyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H28N4O2S/c1-3-28-15-13-24(14-16-28)26-22(18-7-5-4-6-8-18)23(27-24)31-17-21(29)25-19-9-11-20(30-2)12-10-19/h4-12H,3,13-17H2,1-2H3,(H,25,29)
• InChI Key: TWGRMWALGLXHAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

The compound “2-((8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide” is a derivative of 1,3,8-triazaspiro[4.5]decan-4-one. It is useful in the treatment of disorders and conditions mediated by the ORL-1 G-protein coupled receptor. More particularly, this compound is useful in the treatment of disorders and conditions such as anxiety, depression, substance abuse, neuropathic pain, acute pain, migraine, asthma, cough, and for improved cognition.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a spirocyclic core and various functional groups attached. The core structure is a 1,4,8-triazaspiro[4.5]decan-4-one. It has an ethyl group at the 8-position and a phenyl group at the 3-position. The compound also contains a thioacetamide group attached to the 2-position of the spirocycle and a 4-methoxyphenyl group attached to the nitrogen of the acetamide.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular formula of C15H19N3S and a molecular weight of 273.4. Other physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Radiosynthesis for Metabolic Studies

A study by Latli and Casida (1995) detailed the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides, essential for understanding their metabolism and mode of action. This approach could be relevant for studying similar compounds, including the synthesis and tracking of metabolic pathways in biological systems (Latli & Casida, 1995).

Synthesis and Docking Studies for Inhibitory Activity

Saxena et al. (2009) synthesized derivatives evaluated for their inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), correlating well with docking studies and in vivo screening for antidiabetic activity. This illustrates the process of designing, synthesizing, and evaluating compounds for specific biological targets, which could be applicable to the compound (Saxena et al., 2009).

Comparative Metabolism Studies

Research by Coleman et al. (2000) on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes highlights the importance of understanding how different species metabolize chemicals. This knowledge can guide safety assessments and pharmacokinetic studies of new compounds (Coleman et al., 2000).